Cas no 1719-05-7 (Benzenemethanol, 4-(dimethylamino)-alpha,alpha-diphenyl-)

Benzenemethanol, 4-(dimethylamino)-alpha,alpha-diphenyl- structure
1719-05-7 structure
Product Name:Benzenemethanol, 4-(dimethylamino)-alpha,alpha-diphenyl-
CAS No:1719-05-7
MF:C21H21NO
MW:303.397545576096
CID:2656525
Update Time:2023-08-06

Benzenemethanol, 4-(dimethylamino)-alpha,alpha-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • [4-(dimethylamino)phenyl]-diphenylmethanol
    • 4-(Dimethylamino)-α,α-diphenylbenzenemethanol
    • Sunset orange carbinol
    • p-Dimethylaminotriphenylcarbinol
    • Methanol, [p-(dimethylamino)phenyl]diphenyl-
    • Benzenemethanol, 4-(dimethylamino)-.alpha.,.alpha.-diphenyl-
    • CBMicro_039118
    • Cambridge id 5979678
    • n-dimethylaminotriphenylcarbinol
    • p-Dimethylaminotriphenyl carbinol
    • Benzenemethanol, 4-(dimethylamino)-alpha,alpha-diphenyl-
    • RINGMELOOTUDIA-UHFFFAOYSA-N
    • [4-(Dimethylamino)phenyl](diphenyl)methanol
    • [4-(Dime
    • Inchi: 1S/C21H21NO/c1-22(2)20-15-13-19(14-16-20)21(23,17-9-5-3-6-10-17)18-11-7-4-8-12-18/h3-16,23H,1-2H3
    • InChI Key: RINGMELOOTUDIA-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(=CC=1)N(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 329
  • XLogP3: 3.8
  • Topological Polar Surface Area: 23.5
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